Cas no 20605-41-8 (2-Methoxyacetohydrazide)

• Product Name: 2-Methoxyacetohydrazide
• CAS No: 20605-41-8
• MF: C₃H₈N₂O₂
• MW: 104.107820510864
• MDL: MFCD02197887
• CID: 253580
• PubChem ID: 2759532
• Update Time: 2025-10-19

2-Methoxyacetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Methoxyacetohydrazide
• Acetic acid,2-methoxy-, hydrazide
• METHOXYACETIC ACID HYDRAZIDE
• methoxyacetohydrazide
• Acetic acid, methoxy-, hydrazide
• 2-methoxyethanehydrazide
• Oprea1_377226
• 2-methoxyacetic acid hydrazide
• XEPXDMNZXBUSOI-UHFFFAOYSA-N
• Acetic acid, 2-methoxy-, hydrazide
• STK346606
• SBB021113
• BBL013411
• methoxymethyl-carboxylic acid hydrazide
• AKOS000138657
• CS-W005634
• AMY3068
• DTXSID50374824
• 20605-41-8
• AS-11191
• SY109583
• MFCD02197887
• BB 0256682
• FT-0628305
• SB86281
• SCHEMBL314795
• F14662
• A814734
• Acetic acid,2-methoxy-,hydrazide
• EN300-108832
• acetohydrazide, 2-methoxy-
• ALBB-002746

• MDL： MFCD02197887
• Inchi： 1S/C3H8N2O2/c1-7-2-3(6)5-4/h2,4H2,1H3,(H,5,6)
• InChI Key： XEPXDMNZXBUSOI-UHFFFAOYSA-N
• SMILES： O(C)CC(NN)=O
• BRN： 1903182

Computed Properties

• Exact Mass: 104.05900
• Monoisotopic Mass: 104.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 64
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4
• XLogP3: -1.3

Experimental Properties

• Density: 1.107
• Melting Point: 54-63°C
• Boiling Point: 271.5°C at 760 mmHg
• Flash Point: 118°C
• Refractive Index: 1.441
• PSA: 64.35000
• LogP: -0.28610

2-Methoxyacetohydrazide Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Methoxyacetohydrazide

2-Methoxyacetohydrazide: A Comprehensive Overview

2-Methoxyacetohydrazide (CAS No. 20605-41-8) is a chemical compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, also known as methoxyacetic acid hydrazide, is a derivative of hydrazine and exhibits unique chemical properties that make it valuable in various applications. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of 2-Methoxyacetohydrazide.

The molecular structure of 2-Methoxyacetohydrazide consists of a methoxy group attached to an acetic acid moiety, which is further connected to a hydrazine group. This arrangement imparts the compound with both nucleophilic and acidic properties, making it versatile in chemical reactions. Recent studies have highlighted its potential as a building block in the synthesis of bioactive molecules, particularly in the development of antitumor agents and antimicrobial compounds.

One of the key areas where 2-Methoxyacetohydrazide has shown promise is in medicinal chemistry. Researchers have explored its ability to form stable complexes with metal ions, which can be exploited in designing novel drug delivery systems. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 2-Methoxyacetohydrazide derivatives could serve as effective carriers for anticancer drugs, enhancing their solubility and bioavailability.

In addition to its medicinal applications, 2-Methoxyacetohydrazide has found utility in organic synthesis as a reagent for forming heterocyclic compounds. Its ability to participate in cyclization reactions under mild conditions has made it a valuable tool for constructing complex molecular frameworks. A notable example is its use in the synthesis of isoquinoline derivatives, which are known for their pharmacological activities.

Recent advancements in green chemistry have also led to the exploration of eco-friendly methods for synthesizing 2-Methoxyacetohydrazide. Traditional methods often involve harsh reaction conditions and toxic reagents, but researchers are now focusing on catalytic approaches that minimize environmental impact. For example, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

The stability and reactivity of 2-Methoxyacetohydrazide have been extensively studied to optimize its use in various chemical processes. Studies indicate that the compound exhibits good thermal stability up to 150°C, making it suitable for reactions requiring elevated temperatures. Furthermore, its reactivity towards electrophilic species has been leveraged in designing efficient synthetic pathways for agrochemicals and industrial materials.

In conclusion, 2-Methoxyacetohydrazide (CAS No. 20605-41-8) stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique chemical properties and versatility continue to drive innovative research, positioning it as a key player in the development of next-generation therapeutic agents and advanced materials.